Cas no 2228310-85-6 (methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate)

• Product Name: methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate
• CAS No: 2228310-85-6
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6173875
• PubChem ID: 165695678
• Update Time: 2025-11-01

methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate
• 2228310-85-6
• EN300-1799453

• Inchi： 1S/C12H16O4/c1-12(2,7-13)8-4-5-10(14)9(6-8)11(15)16-3/h4-6,13-14H,7H2,1-3H3
• InChI Key： JHMPGWIDPGSANP-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC(=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate

Methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate (CAS No. 2228310-85-6): A Comprehensive Overview

Methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate, identified by its CAS number 2228310-85-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a benzoate core with hydroxyl and isopropyl substituents, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions.

The molecular structure of methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate consists of a benzene ring substituted at the 2-position with a hydroxyl group and at the 5-position with an isopropyl group, further esterified at the 3-position with a methyl group. This unique arrangement imparts distinct chemical properties that make it a valuable candidate for further investigation in synthetic chemistry and drug development.

In recent years, there has been growing interest in the exploration of natural product-inspired compounds for their potential pharmacological benefits. The structural motifs found in methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate bear resemblance to several bioactive molecules isolated from plants and microorganisms. These similarities have prompted researchers to investigate its biological activity, particularly in the context of antioxidant, anti-inflammatory, and antimicrobial properties.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more complex molecules. The presence of both hydroxyl and ester functionalities provides multiple sites for further chemical modification, allowing for the development of novel derivatives with enhanced biological activity. This flexibility has made methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate a subject of interest in medicinal chemistry.

Recent studies have begun to uncover the mechanisms by which this compound interacts with biological targets. For instance, preliminary research suggests that it may inhibit certain enzymes involved in inflammatory pathways by competing with natural substrates. This mechanism aligns with the increasing demand for selective inhibitors that can modulate immune responses without causing significant side effects.

The synthesis of methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate has also been optimized to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and enzymatic resolution, have been employed to achieve these goals. These methods not only improve the efficiency of production but also minimize environmental impact, aligning with the principles of green chemistry.

In addition to its pharmacological potential, methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate has shown promise in material science applications. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent or a component in metalorganic frameworks (MOFs). These materials are increasingly being explored for their applications in gas storage, catalysis, and separation technologies.

The future prospects for methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate are vast, particularly as our understanding of its biological activities continues to expand. Ongoing research aims to elucidate its interactions at the molecular level, which could lead to the discovery of new therapeutic targets and drug candidates. Furthermore, collaborations between academic institutions and pharmaceutical companies may accelerate the translation of laboratory findings into clinical applications.

In conclusion, methyl 2-hydroxy-5-(1-hydroxy-2-methylpropan-2-yl)benzoate represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and promising biological activities make it a valuable asset in the pursuit of new medicines and materials. As research progresses, it is likely that this compound will continue to play a significant role in advancing our understanding of chemical biology and therapeutic interventions.